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Compound Name: cis-3-Heptene

Cat. No.: B043857 Get Quote

3-Heptene (C₇H₁₄) is an alkene with a carbon-carbon double bond located between the third

and fourth carbon atoms of its seven-carbon chain.[1] The presence of this double bond

restricts rotation, giving rise to geometric isomerism. These isomers, which have the same

molecular formula and connectivity but differ in the spatial arrangement of atoms, are a

fundamental concept in stereochemistry.[2] For 3-heptene, two distinct stereoisomers exist:

cis-3-heptene and trans-3-heptene.[3] These are also designated as (Z)-3-heptene and (E)-3-

heptene, respectively, according to the Cahn-Ingold-Prelog priority rules. The parent molecule,

3-heptene, does not possess a chiral center. However, its stereoisomeric forms serve as critical

precursors in reactions that can generate one or more chiral centers, making a thorough

understanding of their behavior essential for stereocontrolled synthesis.
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Isomers of Heptene (C₇H₁₄) Stereoisomers of 3-Heptene

Same Connectivity,
Differ in Space

Structural Isomers
(e.g., 1-Heptene, 2-Heptene, 3-Heptene)

Geometric Isomers

(Z)-3-Heptene
(cis)

(E)-3-Heptene
(trans)

Starting Material

Stereoselective Reduction Pathways

Products

3-Heptyne

Pathway B:
Dissolving Metal Reduction

 Na, NH₃(l)
 (anti-addition)

Pathway A:
Catalytic Hydrogenation

(Z)-3-Heptene (cis) (E)-3-Heptene (trans)
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Pathway 1: Syn-Dihydroxylation

Pathway 2: Anti-Dihydroxylation

(Z)-3-Heptene
(achiral, cis)

1. m-CPBA
(Epoxidation)

syn-addition

1. OsO₄, NMO
2. NaHSO₃, H₂O

meso-3,4-Heptanediol
(achiral)

cis-3,4-Epoxyheptane
(meso)

2. H₃O⁺

(Ring Opening)

anti-attack

Racemic Mixture of
(3R,4S)- and (3S,4R)-3,4-Heptanediol

(chiral enantiomers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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